Cas no 71171-92-1 (Benzo[a]pyrene,8-fluoro-)

• Product Name: Benzo[a]pyrene,8-fluoro-
• CAS No: 71171-92-1
• MF: C₂₀H₁₁F
• MW: 270.299748659134
• CID: 570937
• PubChem ID: 51254
• Update Time: 2025-04-19

Benzo[a]pyrene,8-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzo[a]pyrene,8-fluoro-
• 8-fluorobenzo(a)pyrene
• 8-fluorobenzo[a]pyrene
• 8-Fluorobenzo[pqr]tetraphene
• NSC-623137
• BRN 1980312
• NSC623137
• CHEMBL1991507
• DTXSID20221356
• BENZO(a)PYRENE, 8-FLUORO-
• 71171-92-1
• NCI60_006901

• Inchi： 1S/C20H11F/c21-16-7-9-17-15(11-16)10-14-5-4-12-2-1-3-13-6-8-18(17)20(14)19(12)13/h1-11H
• InChI Key： NGTRARPAYZCLIC-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C=C1C=CC3=CC=CC4=CC=C2C1=C43

Computed Properties

• Exact Mass: 270.08453
• Monoisotopic Mass: 270.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.4
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 1.349
• Boiling Point: 470.4°C at 760 mmHg
• Flash Point: 203.5°C
• Refractive Index: 1.86
• PSA: 0